5-methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-7-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H21N7S/c1-12-11-18-17(25-3)21-16(12)23-8-6-22(7-9-23)15-10-13(2)20-14-4-5-19-24(14)15/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: KWGPHASISWMPAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N3CCN(CC3)C4=NC(=NC=C4C)SC
• Molecular Formula: C17H21N7S
• Molecular Weight: 355.5 g/mol
• CAS No.: 2640884-88-2

Description

5-Methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a chemical research reagent featuring a pyrazolo[1,5-a]pyrimidine core linked to a methylsulfanyl pyrimidine via a piperazine ring. This specific molecular architecture is characteristic of compounds designed to act as potent and selective protein kinase inhibitors . The pyrazolo[1,5-a]pyrimidine scaffold is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with the ATP-binding site of various kinases, which are critical regulators of cellular signalling pathways . Compounds based on this core have demonstrated significant potential in targeted cancer therapy, with applications in inhibiting kinases such as EGFR, B-Raf, and MEK, which are frequently disrupted in cancers like non-small cell lung cancer and melanoma . Furthermore, related analogues have been developed as highly selective inhibitors of phosphoinositide 3-kinase δ (PI3Kδ), an essential signalling biomolecule implicated in inflammatory and autoimmune diseases such as asthma and chronic obstructive pulmonary disease (COPD) . The mechanism of action for this class of compounds typically involves competitive binding at the enzyme's active site, disrupting the phosphorylation signalling cascades that drive pathological cell proliferation and survival . This product is intended for non-human research applications only. It is not for diagnostic, therapeutic, or any other human use. Researchers can employ this compound in hit-to-lead optimization, enzymatic and cellular assays, and structure-activity relationship (SAR) studies to explore its full pharmacological potential.

Biological Activity

5-Methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of specific protein kinases. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{15}\text{H}_{20}\text{N}_6\text{S}$$

It includes a pyrazolo[1,5-a]pyrimidine moiety, which is known for its role in modulating kinase activity. The presence of a piperazine ring enhances its pharmacological properties.

The primary biological activity of this compound is attributed to its ability to inhibit various protein kinases. Protein kinases are critical in signaling pathways that regulate cell proliferation, differentiation, and survival. The inhibition of these kinases can lead to therapeutic effects in conditions such as cancer and other proliferative diseases.

Target Kinases

Research indicates that the compound selectively inhibits several kinases, including:

• c-Abl
• Bcr-Abl
• c-Kit
• Flt-3

These kinases are often implicated in oncogenic processes, making their inhibition a target for cancer therapies.

In Vitro Studies

In vitro studies demonstrate that 5-methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine shows significant inhibitory activity against the aforementioned kinases.

Kinase	IC50 (µM)	Reference
c-Abl	0.05
Bcr-Abl	0.03
c-Kit	0.07
Flt-3	0.04

These values indicate potent inhibition, suggesting that the compound could be developed into a therapeutic agent for diseases driven by aberrant kinase activity.

In Vivo Studies

Preclinical studies have shown that the compound exhibits antitumor activity in mouse models bearing human cancer xenografts. The administration of the compound resulted in significant tumor regression compared to control groups.

Case Studies

Case Study 1: Treatment of Chronic Myeloid Leukemia (CML)
A study evaluated the efficacy of this compound in CML models where Bcr-Abl is constitutively active. The results showed a marked reduction in leukemic cell proliferation and an increase in apoptosis rates among treated mice compared to untreated controls.

Case Study 2: Solid Tumors
Another investigation focused on solid tumors expressing c-Kit. The compound demonstrated significant tumor shrinkage and improved survival rates in treated subjects, highlighting its potential as an effective cancer therapy.

Scientific Research Applications

Histone Demethylase Inhibitors

One of the primary applications of this compound is as a histone demethylase inhibitor . Histone demethylases are enzymes that play a crucial role in the regulation of gene expression by modifying histones, which are proteins that package DNA. Inhibition of these enzymes can lead to altered gene expression profiles, making them potential targets for cancer therapy and other diseases characterized by epigenetic dysregulation.

A notable patent (US9505767B2) describes the synthesis and application of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives, including the compound , for inhibiting histone demethylases. The patent outlines various structural modifications that enhance the potency and selectivity of these inhibitors against specific demethylase targets .

Anticancer Activity

Research has indicated that compounds similar to 5-methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine exhibit anticancer properties . For instance, studies have shown that targeting histone demethylases can lead to apoptosis (programmed cell death) in cancer cells by reactivating silenced tumor suppressor genes . The specific structure of this compound may enhance its efficacy in overcoming resistance mechanisms commonly observed in cancer treatments.

In Vitro Studies

In vitro studies have demonstrated that derivatives of this compound can effectively inhibit specific histone demethylases. For example, a study conducted on various cell lines showed that treatment with these compounds resulted in significant changes in histone methylation patterns, leading to altered gene expression profiles associated with cancer progression .

In Vivo Studies

Further research involving animal models has indicated that administration of these inhibitors can reduce tumor size and improve survival rates in subjects with xenografted tumors. These findings suggest a promising avenue for developing new cancer therapies based on the inhibition of histone demethylases using compounds like 5-methyl-4-(4-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives are structurally diverse, with variations in substituents and linker regions significantly affecting their physicochemical and biological properties. Below is a detailed comparison of the target compound with key analogs:

Structural Analogs and Substituent Effects

Compound Name	Core Structure	Key Substituents	Synthesis Yield	Key Features/Properties	References
Target Compound	Pyrazolo[1,5-a]pyrimidine	5-Me, 4-(4-{5-Me-pyrazolo[1,5-a]pyrimidin-7-yl}piperazinyl), 2-(MeS)pyrimidine	N/A	Unique bis-heterocyclic design
Compound 32	Pyrazolo[1,5-a]pyrimidine	5-(1H-indol-4-yl), 2-((4-(4-MeOPh)piperazinyl)methyl), 7-morpholin-4-yl	81%	High yield; morpholine enhances solubility
Compound 38	Pyrazolo[1,5-a]pyrimidine	5-(1H-indol-4-yl), 2-((4-cyclopropylpiperazinyl)methyl), 7-morpholin-4-yl	75%	Cyclopropyl improves metabolic stability
Triazolopyrimidines (e.g., )	Triazolo[1,5-a]pyrimidine	5,7-diMe, 2-OAc hydrazone derivatives	70–85%	Herbicidal/fungicidal activity
Pyridopyrimidinones (e.g., )	Pyrido[1,2-a]pyrimidin-4-one	2-(1,3-benzodioxol-5-yl), 7-piperazinyl derivatives	N/A	Patent derivatives; varied substituents

Key Observations:

• Piperazine Linkers : The target compound’s piperazine group connects to a second pyrazolo[1,5-a]pyrimidine unit, distinguishing it from analogs with aryl (e.g., 4-methoxyphenyl in Compound 32) or alkyl (e.g., cyclopropyl in Compound 38) substituents. This bis-heterocyclic design may enhance conformational rigidity and target specificity .
• Methylsulfanyl Group : The 2-(methylsulfanyl)pyrimidine moiety in the target compound contrasts with morpholine (Compound 32) or acetylhydrazone () groups. Sulfur-containing substituents often improve metabolic stability and π-π stacking interactions .
• Synthetic Yields : Most pyrazolo[1,5-a]pyrimidine derivatives are synthesized via reductive amination or condensation, with yields ranging from 75% to 86%. The target compound’s synthesis likely follows similar protocols, though specific data are unavailable .

Research Findings and Implications

Synthetic Strategies :

• Reductive amination is a common method for introducing piperazine substituents (e.g., Compounds 32, 38), suggesting the target compound may be synthesized similarly using 5-methylpyrazolo[1,5-a]pyrimidine precursors and methylsulfanylpyrimidine intermediates .
• Ultrasound-assisted synthesis () offers a rapid, eco-friendly alternative for pyrazolo[1,5-a]pyrimidine derivatives, though its applicability to the target compound requires further study .

Structural Insights :

• The methylsulfanyl group at position 2 may increase electron density on the pyrimidine ring, altering binding affinity compared to oxygen-containing analogs (e.g., acetylhydrazones in ) .
• The dual pyrazolo[1,5-a]pyrimidine-piperazine architecture in the target compound could enable dual-targeting mechanisms, a hypothesis supported by similar bis-heterocyclic designs in kinase inhibitors .

Patent Relevance: Piperazinyl-pyridopyrimidinones () highlight the pharmaceutical interest in nitrogen-rich heterocycles, though their pyrido[1,2-a]pyrimidinone core differs from the target’s pyrazolo[1,5-a]pyrimidine system .

Preparation Methods

Formation of 5-Methylpyrazolo[1,5-a]Pyrimidine-5,7-Diol

The synthesis begins with 5-amino-3-methylpyrazole reacting with diethyl malonate under basic conditions (sodium ethoxide) to yield 2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol (Compound 1 , 89% yield). This cyclocondensation proceeds via nucleophilic attack of the pyrazole amine on the electrophilic carbonyl carbons of diethyl malonate, followed by dehydration.

Chlorination to 5,7-Dichloro-2-Methylpyrazolo[1,5-a]Pyrimidine

Treatment of Compound 1 with phosphorus oxychloride (POCl₃) at reflux generates 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine (Compound 2 , 61% yield). The reaction selectively chlorinates the hydroxyl groups, with position 7 exhibiting higher reactivity due to electronic and steric factors.

Piperazine Functionalization at Position 7

Nucleophilic Substitution with Piperazine

Compound 2 undergoes nucleophilic aromatic substitution with piperazine in anhydrous ethanol using potassium carbonate as a base. This yields 7-(piperazin-1-yl)-5-chloro-2-methylpyrazolo[1,5-a]pyrimidine (Compound 3 , 94% yield). The reaction exploits the enhanced leaving group ability of the chloro substituent at position 7, facilitated by the electron-deficient pyrazolo[1,5-a]pyrimidine ring.

Synthesis of the 2-(Methylsulfanyl)-5-Methylpyrimidine Moiety

Chalcone Cyclization with Thiourea

A thiophene-substituted chalcone (e.g., (2E)-3-(4-methoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one ) reacts with thiourea in 1,4-dioxane under acidic conditions to form 4-substituted-6-(thiophen-2-yl)pyrimidine-2-thiol (Compound 4 , 72–85% yield). This cyclocondensation proceeds via a Michael addition followed by ring closure.

Methylation of Thiol Group

Compound 4 is treated with methyl iodide in dimethylformamide (DMF) using potassium carbonate to introduce the methylsulfanyl group, yielding 4-substituted-2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidine (Compound 5 , 80–92% yield).

Coupling of Pyrimidine and Piperazine-Pyrazolo[1,5-a]Pyrimidine

Reductive Amination or Nucleophilic Substitution

The final coupling step involves reacting Compound 5 with Compound 3 . Two approaches are viable:

• Reductive Amination : The pyrimidine’s amine group reacts with the piperazine’s secondary amine in the presence of a reducing agent (e.g., sodium cyanoborohydride).

• Nucleophilic Aromatic Substitution : Direct displacement of a leaving group (e.g., chloro) on the pyrimidine ring by the piperazine nitrogen.

Optimized conditions (ethanol, potassium hydroxide, reflux) afford the target compound in 65–78% yield.

Data Tables and Reaction Optimization

Table 1: Key Intermediates and Yields

Intermediate	Structure	Yield	Reference
Compound 1	2-Methylpyrazolo[1,5-a]pyrimidine-5,7-diol	89%
Compound 2	5,7-Dichloro-2-methylpyrazolo[1,5-a]pyrimidine	61%
Compound 3	7-(Piperazin-1-yl)-5-chloro-2-methylpyrazolo[1,5-a]pyrimidine	94%
Compound 5	4-Substituted-2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidine	80–92%

Table 2: Comparison of Coupling Methods

Method	Conditions	Yield	Purity
Reductive Amination	Ethanol, NaBH₃CN, RT	65%	92%
Nucleophilic Substitution	Ethanol, KOH, Reflux	78%	95%

Mechanistic Insights and Challenges

• Regioselectivity in Chlorination : The preference for chlorination at position 7 over position 5 in Compound 1 is attributed to steric hindrance and electronic effects.

• Piperazine Reactivity : Piperazine’s nucleophilicity is enhanced under basic conditions, facilitating substitution at the electron-deficient position 7 of the pyrazolo[1,5-a]pyrimidine.

• Side Reactions : Competing over-alkylation during methylation of the thiol group is mitigated by controlled stoichiometry of methyl iodide .

Q & A

Q. What are the key considerations for optimizing the multi-step synthesis of this compound?

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves:

• Core formation : Condensation of aminopyrazoles with dielectrophilic reagents (e.g., β-ketoesters or nitriles) under controlled pH and temperature .
• Substitution reactions : Introduction of piperazine and methylsulfanyl groups via nucleophilic aromatic substitution or cross-coupling (e.g., Suzuki-Miyaura coupling for aryl groups) .
• Optimization : Critical parameters include solvent polarity (DMF or acetonitrile for polar intermediates), catalyst selection (e.g., Pd catalysts for coupling reactions), and reaction time (2–24 hours depending on steric hindrance) . Example protocol : A 70% yield was achieved by heating 4-aminopyrazole-3-carbonitrile with ammonium acetate and an imidate at 120°C for 2 hours, followed by purification via TLC .

Q. How is structural integrity confirmed post-synthesis?

• Spectroscopic techniques :

• ¹H/¹³C NMR : Assign peaks to verify substituent positions (e.g., methylsulfanyl at δ 2.35 ppm, pyrimidine protons at δ 8.0–8.5 ppm) .
• X-ray crystallography : Resolve bond angles and torsional strain in the pyrazolo-pyrimidine core (e.g., C–C bond lengths of 1.38–1.42 Å) .
  • Mass spectrometry : Confirm molecular weight (e.g., [M+H]+ at m/z 413.5 for C₂₅H₂₈N₆) .

Q. What in vitro assays are suitable for preliminary bioactivity screening?

• Kinase inhibition : Use ATP-competitive assays (e.g., TR-FRET) to measure IC₅₀ values against kinases like EGFR or CDK2 .
• Antiproliferative activity : MTT assays on cancer cell lines (e.g., IC₅₀ < 10 µM in HeLa or MCF-7 cells) with cisplatin as a control .
• Cytotoxicity : Compare selectivity indices (SI) between cancerous and normal cells (e.g., SI > 3 indicates therapeutic potential) .